Cas no 2407531-47-7 (Potassium trifluoro(4-methylpyridin-3-yl)boranuide)

• Product Name: Potassium trifluoro(4-methylpyridin-3-yl)boranuide
• CAS No: 2407531-47-7
• MF: C₆H₆BF₃KN
• MW: 199.023052692413
• MDL: MFCD09992965
• CID: 5613454
• PubChem ID: 55266265
• Update Time: 2025-10-21

Potassium trifluoro(4-methylpyridin-3-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro(4-methylpyridin-3-yl)boranuide
• EN300-3228542
• 2407531-47-7
• AKOS006311033
• potassium trifluoro(4-methylpyridin-3-yl)borate
• Potassium trifluoro(4-methylpyridin-3-yl)boranuide

• MDL： MFCD09992965
• Inchi： 1S/C6H6BF3N.K/c1-5-2-3-11-4-6(5)7(8,9)10;/h2-4H,1H3;/q-1;+1
• InChI Key： RGTMXCDVNRBXAJ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=NC=CC=1C)(F)F

Computed Properties

• Exact Mass: 199.0182453g/mol
• Monoisotopic Mass: 199.0182453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Potassium trifluoro(4-methylpyridin-3-yl)boranuide

Introduction to Potassium trifluoro(4-methylpyridin-3-yl)boranuide (CAS No. 2407531-47-7)

Potassium trifluoro(4-methylpyridin-3-yl)boranuide, with the chemical formula corresponding to its CAS number 2407531-47-7, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of organoboron derivatives, which are widely recognized for their utility in various synthetic applications, particularly in cross-coupling reactions and as intermediates in the synthesis of more complex molecules.

The structure of Potassium trifluoro(4-methylpyridin-3-yl)boranuide features a boron center coordinated to a trifluoromethyl group and a 4-methylpyridin-3-yl group. The presence of the trifluoromethyl group enhances the electronic properties of the boron center, making it an excellent nucleophile in various organic transformations. Additionally, the 4-methylpyridin-3-yl moiety contributes to the steric and electronic environment around the boron atom, influencing its reactivity and stability.

In recent years, there has been a surge in research focused on developing new organoboron compounds for pharmaceutical applications. These compounds are particularly valuable due to their ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to the synthesis of many modern drugs. Potassium trifluoro(4-methylpyridin-3-yl)boranuide is no exception and has been explored in several studies for its potential role in constructing biologically active molecules.

One of the most notable applications of this compound is in the synthesis of trifluoromethylated heterocycles, which are prevalent in many pharmaceuticals due to their metabolic stability and enhanced binding affinity. The trifluoromethyl group is often introduced into drug candidates to improve their pharmacokinetic properties, and Potassium trifluoro(4-methylpyridin-3-yl)boranuide serves as an efficient reagent for this purpose.

Recent studies have demonstrated the utility of Potassium trifluoro(4-methylpyridin-3-yl)boranuide in the preparation of novel antiviral and anticancer agents. For instance, researchers have utilized this compound to synthesize boronic acid derivatives that exhibit potent inhibitory effects against various viral enzymes. The ability to precisely control the structure of these derivatives through cross-coupling reactions has opened up new avenues for drug discovery.

The synthesis of Potassium trifluoro(4-methylpyridin-3-yl)boranuide involves multi-step processes that require careful optimization to ensure high yields and purity. Typically, the synthesis begins with the reaction of a suitable boronic acid with a halogenated pyridine derivative under palladium catalysis. The introduction of the trifluoromethyl group is achieved through subsequent fluorination reactions, which can be carried out using various fluorinating agents.

The role of potassium in the compound's name underscores its importance as a counterion that enhances solubility and reactivity. Potassium salts are often preferred in organic synthesis due to their stability and ease of handling. Additionally, potassium-based reagents are known for their ability to facilitate certain types of coupling reactions more efficiently than their sodium or lithium counterparts.

In conclusion, Potassium trifluoro(4-methylpyridin-3-yl)boranuide (CAS No. 2407531-47-7) is a versatile organoboron compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for synthesizing biologically active molecules, particularly those containing trifluoromethyl groups. As research in this area continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical and pharmaceutical industries.